2-((BENZYLOXY)METHYL)-2-ETHYLPROPANE-1,3-DIOL
Cat. No. B8458300
M. Wt: 224.30 g/mol
InChI Key: FMEHNBNONBAREM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCC1(COCc2ccccc2)COC(C)(C)OC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][C:10]1([CH2:18][CH3:19])[CH2:11][O:12][C:13]([CH3:16])([CH3:17])[O:14][CH2:15]1.[CH3:21][OH:22].[OH2:20]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][C:10]([CH2:11][OH:12])([CH2:15][OH:14])[CH2:18][CH3:19]
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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CCC(CO)(CO)COCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
